Cas no 57934-99-3 (2-Buten-1-one,1-(2-ethyl-6,6-dimethyl-2-cyclohexen-1-yl)-, (2E)-)

2-Buten-1-one,1-(2-ethyl-6,6-dimethyl-2-cyclohexen-1-yl)-, (2E)- structure
57934-99-3 structure
Product Name:2-Buten-1-one,1-(2-ethyl-6,6-dimethyl-2-cyclohexen-1-yl)-, (2E)-
CAS No:57934-99-3
MF:C14H22O
MW:206.323884487152
CID:376497
PubChem ID:6436692
Update Time:2025-04-19

2-Buten-1-one,1-(2-ethyl-6,6-dimethyl-2-cyclohexen-1-yl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Buten-1-one,1-(2-ethyl-6,6-dimethyl-2-cyclohexen-1-yl)-, (2E)-
    • (E)-1-(2-ethyl-6,6-dimethyl-2-cyclohexen-1-yl)-2-buten-1-one
    • (E)-1-(2-ethyl-6,6-dimethylcyclohex-2-en-1-yl)but-2-en-1-one
    • (2E)-1-(2-ethyl-6,6-dimethylcyclohex-2-en-1-yl)but-2-en-1-one
    • 2-Buten-1-one, 1-(2-ethyl-6,6-dimethyl-2-cyclohexen-1-yl)-, (E)-
    • 2-Buten-1-one, 1-(2-ethyl-6,6-dimethyl-2-cyclohexen-1-yl)-, (2E)-
    • EINECS 261-022-6
    • 57934-99-3
    • DTXSID60886241
    • NS00053143
    • Inchi: 1S/C14H22O/c1-5-8-12(15)13-11(6-2)9-7-10-14(13,3)4/h5,8-9,13H,6-7,10H2,1-4H3/b8-5+
    • InChI Key: SXTNITQLZBKANA-VMPITWQZSA-N
    • SMILES: O=C(/C=C/C)C1C(CC)=CCCC1(C)C

Computed Properties

  • Exact Mass: 206.16716
  • Monoisotopic Mass: 206.167065321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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